2-((3-(4-Ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H17N3O3S2/c1-2-22-11-5-3-10(4-6-11)19-15(21)14-12(7-8-23-14)18-16(19)24-9-13(17)20/h3-6H,2,7-9H2,1H3,(H2,17,20)
• InChI Key: CMIDHOWWCHWERH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N
• Molecular Formula: C16H17N3O3S2
• Molecular Weight: 363.5 g/mol

Description

The compound “2-((3-(4-Ethoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide” is a chemical compound with diverse applications in scientific research. Its unique structure offers potential for drug development, targeted therapies, and studying molecular interactions. The compound has a linear formula of C20H21N3O3S2 and a molecular weight of 415.537.

Synthesis Analysis

The synthesis of thioxopyrimidines and their condensed analogs with exocyclic sulfur atom are summarized and discussed in various papers. The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C20H21N3O3S2. The compound has a CAS Number of 380353-05-9 and an MDL number of MFCD03083861.

Chemical Reactions Analysis

The formation of 2-thioxopyrimidines and their condensed analogs is often based on the [3+3], [4+2], or [5+1] heterocyclization reactions and domino reactions. In many cases, methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents.

Physical And Chemical Properties Analysis

The compound is a beige amorphous powder. The yield of the compound in one of the synthesis methods was 14.80 g (71%), and the melting point was 195–196°С.

Mechanism of Action

The literature data analysis shows that the title compounds possess diverse biological activities, such as antioxidant, radioprotective, analgesic, antiinflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in creating physiologically active molecules. This determines the need to develop new effective methods for their synthesis. The introduction of the thiol group may be considered to be a less known direction of chemical modification. It provides additional opportunities for further functionalization and ability to influence the oxidative processes in the organism.